molecular formula C10H18N2O3 B8426275 Piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester

Piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester

Cat. No. B8426275
M. Wt: 214.26 g/mol
InChI Key: YAOKWYIQKPRWTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester is a useful research compound. Its molecular formula is C10H18N2O3 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester

Molecular Formula

C10H18N2O3

Molecular Weight

214.26 g/mol

IUPAC Name

oxolan-3-ylmethyl piperazine-1-carboxylate

InChI

InChI=1S/C10H18N2O3/c13-10(12-4-2-11-3-5-12)15-8-9-1-6-14-7-9/h9,11H,1-8H2

InChI Key

YAOKWYIQKPRWTR-UHFFFAOYSA-N

Canonical SMILES

C1COCC1COC(=O)N2CCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Benzyl-piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester (11.0 g) was dissolved in 100 ml ethanol. Palladium on carbon (10% Pd/C, 0.5 g) was added, and a hydrogen atmosphere was applied overnight at room temperature. The solution was filtered through Celite to remove the catalyst, and the Celite cake was rinsed with 50 ml ethanol. The combined filtrates were evaporated to dryness to yield piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester (8.0 g) as a colorless oil.
Name
4-Benzyl-piperazine-1-carboxylic acid tetrahydro-furan-3-ylmethyl ester
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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